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Compound of Interest

Compound Name: DO34

Cat. No.: B607177 Get Quote

The proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals,

understanding the procedural steps for waste management is not just a matter of compliance,

but a cornerstone of a safe and efficient workflow. This guide provides essential safety and

logistical information for the disposal of substances categorized under the hazardous waste

code DO34.

Understanding DO34

In the context of regulated waste, "DO34" designates a specific hazardous waste code under

the Resource Conservation and Recovery Act (RCRA) in the United States. This code

corresponds to Hexachlorobutadiene, a chemical that is regulated for its toxicity. It is imperative

for laboratory personnel to first confirm the identity of the chemical they are handling. In some

commercial product listings, a similar identifier might be used for other chemicals, such as 3,4-

Dihydroxyhydrocinnamic acid. Always refer to the Safety Data Sheet (SDS) for the specific

chemical to ensure accurate identification and to receive substance-specific disposal guidance.

The procedures outlined below are for federally designated hazardous wastes like that

represented by the DO34 code.

Quantitative Waste Accumulation Limits
To ensure compliance and safety, laboratories must adhere to strict accumulation limits for

hazardous waste. These limits are federally mandated and are crucial for maintaining a safe

laboratory environment.
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Waste Category
Maximum Accumulation
Volume

Time Limit

Hazardous Waste 55 gallons

Up to 12 months, provided the

volume limit is not exceeded.

Must be removed within 3 days

of reaching the limit.[1][2]

Acutely Toxic Waste (P-list) 1 quart

Up to 12 months, provided the

volume limit is not exceeded.

Must be removed within 3 days

of reaching the limit.[1][2]

Procedural Guidance for Hazardous Waste Disposal
The following steps provide a systematic approach to the management and disposal of

hazardous chemical waste within a laboratory setting. This protocol is designed to ensure

safety and regulatory compliance.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the waste is hazardous based on its characteristics

(ignitability, corrosivity, reactivity, toxicity) or if it is a listed hazardous waste.[1]

Segregate Waste Streams: Do not mix incompatible waste types. Use separate, clearly

labeled containers for different categories of chemical waste (e.g., halogenated solvents,

non-halogenated solvents, acids, bases).[3]

2. Container Management:

Use Appropriate Containers: All chemical waste must be stored in containers that are

compatible with the waste material to prevent leaks or reactions.[1][4] High-density

polyethylene (HDPE) carboys are commonly used for liquid waste.[1]

Label Containers Clearly: Every waste container must be labeled with the words "Hazardous

Waste," the full chemical names of the contents (not abbreviations or formulas), and the
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associated hazards (e.g., flammable, corrosive).[2] The accumulation start date must also be

clearly marked.[2]

Keep Containers Closed: Waste containers must be kept securely closed at all times, except

when adding waste.[1]

3. Accumulation in a Satellite Accumulation Area (SAA):

Designate an SAA: Hazardous waste must be stored at or near the point of generation in a

designated Satellite Accumulation Area (SAA).[1][5]

Adhere to Volume Limits: Do not exceed the 55-gallon limit for hazardous waste or the 1-

quart limit for acutely hazardous (P-list) waste in the SAA.[1][2]

Utilize Secondary Containment: It is best practice, and in many states required, to use

secondary containment (such as trays or tubs) to capture any potential spills or leaks from

the primary waste containers.[2][3]

4. Arranging for Disposal:

Request a Pickup: Once a container is full or the accumulation time limit is approaching,

complete and submit a hazardous waste disposal form to your institution's Environmental

Health & Safety (EHS) department to schedule a pickup.[1]

Documentation: Maintain accurate records of the waste generated and disposed of.[3]

5. Handling Empty Containers:

Decontaminate Empty Containers: A container that held hazardous waste is considered

"empty" if all waste has been removed by standard practices and no more than 1 inch of

residue remains, or 3% by weight for smaller containers.[2] For containers that held acutely

hazardous waste, triple rinsing is required, and the rinsate must be collected and disposed of

as hazardous waste.[2][4]

Disposal of Empty Containers: After proper decontamination, deface the original label and

dispose of the container according to your institution's guidelines, which may include placing

it in a designated glass disposal box or other appropriate waste stream.[4]
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Hazardous Waste Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of laboratory hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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